Cas no 477877-86-4 (Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI))
477877-86-4 structure
Product Name:Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI)
CAS No:477877-86-4
MF:C13H22O3
MW:226.311984539032
CID:931386
PubChem ID:45095623
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI)
- 477877-86-4
- Ethyl 4,4-diethyl-2-oxocyclohexanecarboxylate
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- Inchi: 1S/C13H22O3/c1-4-13(5-2)8-7-10(11(14)9-13)12(15)16-6-3/h10H,4-9H2,1-3H3
- InChI Key: WHDVJNYALIFBGY-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)CCC(CC)(CC)C1
Computed Properties
- Exact Mass: 226.157
- Monoisotopic Mass: 226.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 3.3
Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
477877-86-4 (Cyclohexanecarboxylic acid, 4,4-diethyl-2-oxo-, ethyl ester (9CI)) Related Products
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- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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